Cas no 169674-55-9 (5-chloro-6-fluoro-1H-Indole-2-carboxylic acid)

5-chloro-6-fluoro-1H-Indole-2-carboxylic acid structure
169674-55-9 structure
Product Name:5-chloro-6-fluoro-1H-Indole-2-carboxylic acid
CAS No:169674-55-9
MF:C9H5ClFNO2
MW:213.592904806137
CID:1107494
PubChem ID:18986235
Update Time:2025-04-20

5-chloro-6-fluoro-1H-Indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-6-fluoro-1H-Indole-2-carboxylic acid
    • DTXSID30597135
    • 5-Chloro-6-fluoro-1H-indole-2-carboxylicacid
    • 5-Chloro-6-fluoroindole-2-carboxylic acid
    • 1H-Indole-2-carboxylic acid, 5-chloro-6-fluoro-
    • 5-chloro-6-fluoro-indole-2-carboxylic acid
    • DB-219457
    • JENHWJXKKPCHHG-UHFFFAOYSA-N
    • SCHEMBL741404
    • 169674-55-9
    • Inchi: 1S/C9H5ClFNO2/c10-5-1-4-2-8(9(13)14)12-7(4)3-6(5)11/h1-3,12H,(H,13,14)
    • InChI Key: JENHWJXKKPCHHG-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2=C(C=1)C=C(C(=O)O)N2)F

Computed Properties

  • Exact Mass: 212.99935
  • Monoisotopic Mass: 212.9992843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • PSA: 53.09

5-chloro-6-fluoro-1H-Indole-2-carboxylic acid Related Literature

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